1-Methyl-3-(p-tolyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-methyl-5-(4-methylphenyl)pyrazol-3-amine
• InChI: InChI=1S/C11H13N3/c1-8-3-5-9(6-4-8)10-7-11(12)14(2)13-10/h3-7H,12H2,1-2H3
• InChI Key: GTMIYUPNSLVGLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=C2)N)C
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol

Description

1-Methyl-3-(p-tolyl)-1H-pyrazol-5-amine (MPTPA) is an organic compound that has been studied extensively in the scientific community due to its unique properties and potential applications. It is a colorless solid that has a molecular weight of 222.3 g/mol and a melting point of 65-67 °C. It is soluble in ethanol, acetone, and ethyl acetate, and slightly soluble in water. MPTPA is an important compound for a variety of applications, including organic synthesis, pharmaceuticals, and materials science.

Scientific Research Applications

Synthesis and Characterization

1-Methyl-3-(p-tolyl)-1H-pyrazol-5-amine serves as a foundational compound in the synthesis and characterization of various pyrazole derivatives. Studies have explored its reactivity to create compounds with potential antitumor, antifungal, and antibacterial properties. One such research synthesized hydroxymethyl pyrazole derivatives, yielding compounds with confirmed biological activity against breast cancer and microbes. The structural identification employed techniques like FT-IR, UV–visible spectroscopy, and X-ray crystallography, highlighting its application in developing pharmacophores for disease treatment (Titi et al., 2020).

High-Energy Materials

The compound's derivatives, specifically those with nitro-substitutions, have been evaluated for their potential as high-energy density materials. Studies on 3,4,5-trinitro-1H-pyrazoles, including 1-methyl variants, demonstrated comparable detonation properties to well-known explosives, indicating their use in developing new materials for military and aerospace applications (Ravi et al., 2010).

Corrosion Inhibition

Research on bipyrazolic compounds, including derivatives of 1-Methyl-3-(p-tolyl)-1H-pyrazol-5-amine, has shown significant inhibitory effects on iron corrosion in acidic media. These findings suggest applications in protecting industrial machinery and infrastructure from corrosion, thereby extending their lifespan and reducing maintenance costs (Chetouani et al., 2005).

Organic Synthesis

The compound is instrumental in organic synthesis, facilitating the creation of novel pyrazole-based ligands and complexes with potential application in catalysis and material science. For instance, studies on polymer-supported quenching reagents and Rh(I) complexes underscore its utility in simplifying the purification processes for organic syntheses and exploring new catalytic pathways (R. J. C. and J. C. Hodges, 1997).

Molecular Structure and Reactivity

Theoretical and experimental investigations into the structure and reactivity of 1-Methyl-3-(p-tolyl)-1H-pyrazol-5-amine derivatives contribute to understanding their molecular properties, which is crucial for designing drugs and materials with specific functions. These studies, employing methods like Hartree Fock and density functional theory, reveal insights into the molecule's chemical reactivity, aiding in the development of novel pharmaceuticals and materials (Shukla et al., 2015).

Mechanism of Action

The mechanism of action of similar compounds like 1,2,4-triazoles has been studied. They have been found to have inhibitory potential against DNA gyrase, glucosamine-6-phosphate synthase, dihydrofolate reductase (DHFR), and SecA ATPase, which are essential proteins for bacteria.